Cas no 1361504-57-5 (3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361504-57-5
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4965950
• Update Time: 2025-06-15

3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-7-3-10(15)13(11(16)4-7)9-5-19-6-12(17)8(9)1-2-18/h3-6H,1H2
• InChI Key： CQLRMPVOHKPUEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C=1CC#N)F)Cl)Cl

Computed Properties

• Exact Mass: 313.958059 g/mol
• Monoisotopic Mass: 313.958059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7
• Molecular Weight: 315.6

Additional information on 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361504-57-5)

3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile, with the CAS number 1361504-57-5, is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a fluoro group, and a trichlorophenyl substituent. These structural features contribute to its unique chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile is C₁₄H₇Cl₃FNO. The compound's molecular weight is 339.56 g/mol. The presence of the fluoro group and the trichlorophenyl substituent imparts significant electronic and steric effects, making it a valuable intermediate in the synthesis of more complex molecules. These properties also influence its reactivity and stability, which are crucial factors in its application in pharmaceutical and chemical research.

In recent years, 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile has been extensively studied for its potential as a building block in the development of novel pharmaceuticals. One of the key areas of interest is its use in the synthesis of compounds with biological activity. For instance, researchers have explored its role in the development of inhibitors for various enzymes and receptors, which are critical targets in drug discovery.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile as a key intermediate in the synthesis of potent inhibitors of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV inhibitors are important for managing type 2 diabetes by enhancing glucose-dependent insulin secretion and reducing glucagon release. The study demonstrated that derivatives of this compound exhibited high potency and selectivity, making them promising candidates for further development.

Beyond its applications in pharmaceuticals, 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile has also been investigated for its potential use in agrochemicals. Its unique chemical structure makes it suitable for the development of herbicides and pesticides with improved efficacy and reduced environmental impact. Research published in Pesticide Biochemistry and Physiology explored the synthesis and biological activity of several derivatives of this compound. The results indicated that these derivatives showed significant herbicidal activity against various weed species while maintaining low toxicity to non-target organisms.

The synthetic accessibility of 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile is another factor that contributes to its value as a research tool. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2,4,6-trichlorophenylacetonitrile with 3-fluoropyridine under specific conditions. This synthetic approach not only yields high purity products but also allows for easy modification to produce a variety of derivatives with tailored properties.

In addition to its synthetic utility, 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile has been studied for its physical and spectroscopic properties. Its UV/Vis absorption spectrum shows characteristic peaks that can be used for analytical purposes. These spectral features are valuable for monitoring reactions involving this compound and for quality control in industrial processes.

The safety profile of 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile is an important consideration for both laboratory use and industrial applications. While detailed toxicological data may vary depending on specific conditions and exposure routes, general guidelines recommend handling this compound with appropriate personal protective equipment (PPE) to minimize risks associated with inhalation or skin contact.

In conclusion, 3-Fluoro-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361504-57-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive intermediate for the synthesis of biologically active molecules and agrochemicals. Ongoing research continues to uncover new uses and optimize synthetic methods for this versatile compound.